Cas no 2137795-76-5 (4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-)

• Product Name: 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-
• CAS No: 2137795-76-5
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 5287768
• Update Time: 2025-06-09

4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-

• Inchi： 1S/C9H6BrClN2O/c1-4-9(14)5-2-7(11)6(10)3-8(5)13-12-4/h2-3H,1H3,(H,13,14)
• InChI Key： DJZYZPXLHNGYGE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C(Br)=C2)C(=O)C(C)=N1

Additional information on 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-

Introduction to 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- (CAS No. 2137795-76-5)

4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-, identified by its CAS number 2137795-76-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the cinnolinone class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of bromo and chloro substituents, along with a methyl group, enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and molecular design.

The molecular structure of 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- features a fused bicyclic system consisting of a benzene ring and a pyridine ring, with additional functional groups that contribute to its unique properties. The bromo and chloro atoms at the 7th and 6th positions, respectively, introduce electrophilic centers that can participate in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. These modifications not only enhance the compound's reactivity but also influence its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of cinnolinone derivatives. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antioxidant properties. The structural features of 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl-, particularly the electron-withdrawing nature of the bromo and chloro substituents, are believed to contribute to its enhanced binding affinity to biological receptors.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its reactive sites to develop novel molecules with improved pharmacokinetic profiles and target specificity. For instance, the bromo and chloro groups can be readily modified through palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl or heteroaryl moieties. This flexibility makes 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- an invaluable asset in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that the bromo and chloro substituents enhance the compound's interactions with protein targets by improving its shape complementarity and electronic distribution. These insights have guided the design of next-generation analogs with enhanced binding affinities and selectivity.

The synthesis of 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include bromination and chlorination of a precursor molecule, followed by cyclization to form the cinnolinone core. The use of modern catalytic systems has streamlined these processes, making it feasible to produce large quantities for further study.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit unique spectroscopic properties that make them useful in catalysis and sensor development.

The biological evaluation of 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes implicated in inflammatory diseases. Furthermore, preclinical trials have indicated potential therapeutic benefits in animal models of cancer and neurodegenerative disorders. These results underscore the compound's significance as a lead molecule for drug development.

The future directions for research on 4(1H)-Cinnolinone, 7-bromo-6-chloro-3-methyl- are multifaceted. Efforts are underway to optimize its synthetic routes for better yield and scalability. Additionally, there is ongoing work to explore its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights for designing more effective derivatives.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this promising compound. By combining expertise in organic synthesis, computational modeling, and biological testing, researchers can accelerate the discovery process and bring new therapeutic agents to market.

In conclusion,4(1H)-Cinnolinone, 7-bromo, 6-chloro, 3-methyl (CAS No. 2137795-76-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an ideal candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is poised to play a crucial role in developing innovative treatments for various diseases.